1-(pyrimidin-5-yl)ethane-1,2-diol

• CAS RN: 1852636-53-3
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.1

Description

1-(Pyrimidin-5-yl)ethane-1,2-diol, also known as 5-ethyl-2-pyrimidinol, is an important organic compound used in a wide range of scientific research applications. It is a colorless, crystalline solid that is soluble in water and alcohol. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound, and has a molecular formula of C5H8N2O2. 5-ethyl-2-pyrimidinol has been used in a variety of research fields, including organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various biologically active compounds, such as antiviral agents, anti-inflammatory agents, and anticancer agents. It has also been used in the synthesis of various small molecules, such as inhibitors of enzymes, inhibitors of protein-protein interactions, and inhibitors of protein-DNA interactions. In addition, 1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol has been used in the synthesis of various fluorophores and chromophores, which are used in various imaging techniques.

Mechanism of Action

The mechanism of action of 1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol is not well understood. It is believed that the compound acts as an inhibitor of enzymes, proteins, and DNA, as well as a modulator of protein-protein and protein-DNA interactions. It is also believed to act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol are not well understood. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been shown to modulate the activity of proteins involved in signal transduction pathways, such as the NF-κB pathway. In addition, it has been shown to inhibit the activity of DNA-binding proteins and to modulate the expression of genes involved in cellular processes, such as cell cycle progression and apoptosis.

Advantages and Limitations for Lab Experiments

The main advantages of using 1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol in laboratory experiments are its availability, low cost, and ease of synthesis. It is also a relatively non-toxic compound and is soluble in a variety of solvents. The main limitation of using 1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol in laboratory experiments is its low solubility in some solvents, which can lead to poor yields.

Future Directions

The potential future directions for the use of 1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol in scientific research include its use in the development of new drugs and drug delivery systems, its use in the development of new imaging techniques, its use in the development of new materials for use in biotechnology, and its use in the development of new catalysts for organic synthesis. Additionally, its potential use in the study of the molecular basis of disease and its potential use in the development of new diagnostic tools should also be explored.

Synthesis Methods

1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol can be synthesized through a variety of methods. The most common method involves the reaction of ethyl isocyanate with ethylenediamine in the presence of a base. This reaction yields a 1:1 mixture of 1-(pyrimidin-5-yl)ethane-1,2-diolrimidinol and 2-ethyl-5-pyrimidinol. Other methods of synthesis include the reaction of ethyl isocyanate with 5-amino-2-pyrimidinol, the reaction of ethyl isocyanate with ethylenediamine in the presence of a catalyst, and the reaction of ethyl isocyanate with 5-amino-2-pyrimidinol in the presence of a catalyst.